Cas no 2228286-91-5 (4-oxo-1-(thiolan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-oxo-1-(thiolan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228286-91-5
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 5996042
• PubChem ID: 165681265
• Update Time: 2025-06-22

4-oxo-1-(thiolan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-1-(thiolan-2-yl)cyclohexane-1-carboxylic acid
• EN300-1777087
• 2228286-91-5

• Inchi： 1S/C11H16O3S/c12-8-3-5-11(6-4-8,10(13)14)9-2-1-7-15-9/h9H,1-7H2,(H,13,14)
• InChI Key： RYMXLLVMYSANRS-UHFFFAOYSA-N
• SMILES： S1CCCC1C1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79.7Ų

Additional information on 4-oxo-1-(thiolan-2-yl)cyclohexane-1-carboxylic acid

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4-Oxo-1-(thiolan-2-yl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound 4-Oxo-1-(thiolan-2-yl)cyclohexane-1-carboxylic Acid, identified by the CAS number 2228286-91-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights key structural elements: the cyclohexane ring, the presence of a thiolan group, and the carboxylic acid functional group, which are all integral to its chemical behavior and biological activity.

The molecular structure of this compound is characterized by a cyclohexane ring with a ketone group at the 4-position and a thiolan substituent at the 1-position. The thiolan ring, a five-membered sulfur-containing heterocycle, adds complexity to the molecule and potentially influences its reactivity and bioavailability. Recent studies have shown that such heterocyclic structures can enhance drug-like properties, making this compound a promising candidate for further research in medicinal chemistry.

One of the most recent advancements in understanding this compound involves its synthesis and characterization. Researchers have developed efficient methods to synthesize 4-Oxo-1-(thiolan-2-yl)cyclohexane-1-carboxylic Acid using a combination of cyclization reactions and functional group transformations. These methods not only improve yield but also ensure high purity, which is critical for downstream applications in pharmacological studies.

In terms of biological activity, this compound has demonstrated potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have shown that it can modulate the activity of kinases, which are key targets in the development of anti-cancer therapies. The presence of the carboxylic acid group plays a crucial role in binding to these enzymes, suggesting that this functional group is pivotal for its biological effects.

The thiolan ring in this compound also contributes to its stability and solubility properties. Recent research has highlighted that sulfur-containing heterocycles often exhibit better pharmacokinetic profiles compared to their oxygen analogs. This makes 4-Oxo-1-(thiolan-2-yl)cyclohexane-1-carboxylic Acid an attractive lead compound for drug discovery programs targeting chronic diseases such as cancer and inflammatory disorders.

Furthermore, computational studies have been conducted to predict the binding affinity of this compound to various protein targets. These studies utilize advanced molecular docking techniques to identify potential interactions between the compound's functional groups and key amino acids in enzyme active sites. The results suggest that the thiolan ring and carboxylic acid group are critical for achieving high binding affinity, which is essential for therapeutic efficacy.

In conclusion, 4-Oxo-1-(thiolan-2-yl)cyclohexane-1-carboxylic Acid represents a promising molecule with diverse applications in organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and biological studies, positions it as a valuable tool for future drug development efforts. Continued research into its properties will undoubtedly shed more light on its potential uses and optimize its therapeutic profile for clinical applications.

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